17-Phenylandrostenol
17-Phenylandrostenol
Selective antagonist of neurosteroid potentiation and direct gating of GABAA receptors. Selectively reduces the effects of 5α-reduced steroids compared to 5β-reduced steroids and displays no effect on potentiation evoked by barbiturates and benzodiazepines. Attenuates 3α,5α-THP-induced loss of righting reflex and total sleep time following i.c.v administration in rats.
Brand Name:
Vulcanchem
CAS No.:
694438-95-4
VCID:
VC0004553
InChI:
InChI=1S/C25H34O/c1-24-14-12-19(26)16-18(24)8-9-20-22-11-10-21(17-6-4-3-5-7-17)25(22,2)15-13-23(20)24/h3-7,10,18-20,22-23,26H,8-9,11-16H2,1-2H3/t18-,19+,20-,22-,23-,24-,25+/m0/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CC=C4C5=CC=CC=C5)C)O
Molecular Formula:
C25H34O
Molecular Weight:
350.5 g/mol
17-Phenylandrostenol
CAS No.: 694438-95-4
Inhibitors
VCID: VC0004553
Molecular Formula: C25H34O
Molecular Weight: 350.5 g/mol
| CAS No. | 694438-95-4 |
|---|---|
| Product Name | 17-Phenylandrostenol |
| Molecular Formula | C25H34O |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | (3R,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-phenyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C25H34O/c1-24-14-12-19(26)16-18(24)8-9-20-22-11-10-21(17-6-4-3-5-7-17)25(22,2)15-13-23(20)24/h3-7,10,18-20,22-23,26H,8-9,11-16H2,1-2H3/t18-,19+,20-,22-,23-,24-,25+/m0/s1 |
| Standard InChIKey | SINAMTXBCYKFDL-WBJZGETLSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC=C4C5=CC=CC=C5)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CC=C4C5=CC=CC=C5)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CC=C4C5=CC=CC=C5)C)O |
| Description | Selective antagonist of neurosteroid potentiation and direct gating of GABAA receptors. Selectively reduces the effects of 5α-reduced steroids compared to 5β-reduced steroids and displays no effect on potentiation evoked by barbiturates and benzodiazepines. Attenuates 3α,5α-THP-induced loss of righting reflex and total sleep time following i.c.v administration in rats. |
| Synonyms | 17-Phenyl-(3α,5α)-androst-16-en-3-ol |
| PubChem Compound | 25068278 |
| Last Modified | Nov 11 2021 |
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